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Compound of Interest

Compound Name: Triisopropylsilanethiol

Cat. No.: B126304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for

Triisopropylsilanethiol (TIPS-SH), an organosilicon compound utilized in organic synthesis as

a synthetic equivalent of hydrogen sulfide and as a polarity-reversal catalyst in radical

reactions.[1][2] Due to its hazardous properties, a thorough understanding of its safety profile

and adherence to strict handling protocols are imperative for the protection of laboratory

personnel and the environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Triisopropylsilanethiol is presented

in Table 1. This data is essential for the safe design of experiments and for understanding its

behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₉H₂₂SSi [1]

Molecular Weight 190.42 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 70-75 °C @ 2 mm Hg [1][2][3]

Density 0.887 g/mL at 25 °C [1]

Flash Point 77 °C (170.6 °F) - closed cup

Vapor Pressure 0.277 mmHg at 25 °C [1]

Refractive Index n20/D 1.479 [1]

Solubility
Soluble in most organic

solvents
[1][2]

pKa 9.86 ± 0.10 (Predicted) [1]

Table 1: Physical and Chemical Properties of Triisopropylsilanethiol

Hazard Identification and Classification
Triisopropylsilanethiol is classified as a hazardous substance. A summary of its hazard

classifications is provided in Table 2.
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Hazard
Classification

Code Description Source

Skin

Corrosion/Irritation
H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation

Specific Target Organ

Toxicity - Single

Exposure

H335
May cause respiratory

irritation

Flammable Liquids H226
Flammable liquid and

vapor
[4]

Table 2: GHS Hazard Classifications for Triisopropylsilanethiol

Signal Word: Warning

Safe Handling and Storage Protocols
Adherence to rigorous safe handling and storage protocols is crucial when working with

Triisopropylsilanethiol.

Appropriate PPE must be worn at all times when handling this chemical.[5]

Eye Protection: Chemical safety goggles or a face shield.[6]

Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber). Gloves must be inspected

prior to use and disposed of properly after.[4][5]

Skin and Body Protection: A lab coat or impervious clothing to prevent skin contact.[5][6]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[6] If

engineering controls are not sufficient, a respirator with an appropriate filter (e.g., type ABEK)

may be necessary.
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Work should be conducted in a well-ventilated laboratory, with preference given to the use of

a certified chemical fume hood.[6]

Eyewash stations and safety showers must be readily accessible in the immediate work

area.[6][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation of vapor or mist.[5]

Keep away from sources of ignition, including heat, sparks, and open flames.[5][7]

Take measures to prevent the buildup of electrostatic charge.[5]

Use only non-sparking tools.[8]

Ground and bond containers when transferring material.[4][6]

Handle under an inert atmosphere (e.g., nitrogen or argon) as the material is moisture

sensitive.[9]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

oxidizing agents, acids, and moisture.[5][6]

Keep container tightly closed and sealed until ready for use.[5][6]

Store in a flammable liquids storage cabinet.[7]

Experimental Workflow for Safe Handling
The following diagram illustrates a generalized workflow for the safe handling of

Triisopropylsilanethiol in a research setting.
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Workflow for Safe Handling of Triisopropylsilanethiol

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Materials & PPE

Proceed

Prepare Work Area (Fume Hood)

Proceed

Dispense Reagent

Proceed

Set up Reaction

Proceed

Monitor Reaction

Proceed

Quench Reaction

Proceed

Workup & Purification

Proceed

Dispose of Waste

Proceed

Decontaminate Glassware

Proceed

Clean Work Area

Proceed
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Emergency Response Decision Tree for Triisopropylsilanethiol

Emergency Event

Initial Assessment

Response Actions

Follow-up

Emergency Occurs

Assess the Situation

Spill?Personal Exposure? Fire?

Follow Spill Response Protocol

Yes

Follow First Aid Measures

Yes

Follow Fire-Fighting Procedures

Yes

Report Incident

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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